(2R)-2-hydroxy-2-methylbutanenitrile

• CAS RN: 122045-29-8
• Molecular Formula: C5H9NO
• Molecular Weight: 99.13 g/mol
• IUPAC Name: (2R)-2-hydroxy-2-methylbutanenitrile
• InChI: InChI=1S/C5H9NO/c1-3-5(2,7)4-6/h7H,3H2,1-2H3/t5-/m1/s1
• InChI Key: VMEHOTODTPXCKT-RXMQYKEDSA-N
• Isomeric SMILES: CC[C@](C)(C#N)O
• SMILES: CCC(C)(C#N)O

Description

(2R)-2-Hydroxy-2-methylbutanenitrile, also known as (2R)-2-hydroxy-2-cyanobutane or (R)-butan-2-one cyanohydrin, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ) (2R)-2-Hydroxy-2-methylbutanenitrile is soluble (in water) and a very weakly acidic compound (based on its pKa). Outside of the human body, (2R)-2-hydroxy-2-methylbutanenitrile can be found in a number of food items such as mountain yam, pepper (c. baccatum), prickly pear, and wild rice. This makes (2R)-2-hydroxy-2-methylbutanenitrile a potential biomarker for the consumption of these food products.
(2R)-2-hydroxy-2-methylbutanenitrile is the (2R)-enantiomer of 2-hydroxy-2-methylbutanenitrile.

Scientific Research Applications

• Cyanogenic Glucoside Synthesis : A study identified (2R)-2-hydroxy-2-methylbutanenitrile as a component in the synthesis of a cyanogenic glucoside from Acacia sieberiana var. woodii, demonstrating its relevance in natural product chemistry and plant biochemistry (Brimer et al., 1981).

• Asymmetric Synthesis : Research has been conducted on the asymmetric synthesis of compounds like norcoronamic acid and coronamic acids from derivates of (2R)-2-hydroxy-2-methylbutanenitrile, indicating its utility in creating specific stereochemical configurations in complex molecules (Gaucher et al., 1994).

• Wine Chemistry : In the field of wine chemistry, the enantiomers of ethyl 2-hydroxy-3-methylbutanoate, closely related to (2R)-2-hydroxy-2-methylbutanenitrile, have been studied for their sensory effects in wines, showcasing the compound's relevance in food science and flavor chemistry (Gammacurta et al., 2018).

• Cyanogenic Glucoside Biosynthesis : The compound has been identified in the biosynthesis of cyanogenic glucosides in white clover, linking it to plant biochemistry and genetics (Collinge & Hughes, 1982).

• Biofuel Research : Its role in the sustainable production of biofuels like methyl ethyl ketone (MEK) has been explored, signifying its importance in environmental science and industrial chemistry (Tokic et al., 2018).

• Stereochemical Analysis in Organic Synthesis : Research on the synthesis and kinetic resolution of Morita-Baylis-Hillman adducts involving variants of (2R)-2-hydroxy-2-methylbutanenitrile underlines its significance in advanced organic synthesis and stereochemistry (Strub et al., 2016).

• Flavor Compound Analysis : Studies have also quantified hydroxy acids, precursors to wine aroma compounds, including 2-hydroxy-2-methylbutanoic acid, a related compound, highlighting its importance in analytical chemistry and flavor science (Gracia-Moreno et al., 2015).